Cas no 1155571-93-9 (2-{1-(4-methylphenyl)propylamino}propan-1-ol)

• Product Name: 2-{1-(4-methylphenyl)propylamino}propan-1-ol
• CAS No: 1155571-93-9
• MF: C₁₃H₂₁NO
• MW: 207.311943769455
• CID: 5186457
• PubChem ID: 43499606
• Update Time: 2025-10-28

2-{1-(4-methylphenyl)propylamino}propan-1-ol Chemical and Physical Properties

Names and Identifiers

• 2-{[1-(4-methylphenyl)propyl]amino}propan-1-ol
• 2-((1-(P-tolyl)propyl)amino)propan-1-ol
• 1-Propanol, 2-[[1-(4-methylphenyl)propyl]amino]-
• 2-{1-(4-methylphenyl)propylamino}propan-1-ol

• Inchi： 1S/C13H21NO/c1-4-13(14-11(3)9-15)12-7-5-10(2)6-8-12/h5-8,11,13-15H,4,9H2,1-3H3
• InChI Key： MXSZTRCYEQJYIY-UHFFFAOYSA-N
• SMILES： OCC(C)NC(C1C=CC(C)=CC=1)CC

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 15
• Rotatable Bond Count: 5
• Complexity: 164
• XLogP3: 2.3
• Topological Polar Surface Area: 32.299

Additional information on 2-{1-(4-methylphenyl)propylamino}propan-1-ol

2-{1-(4-Methylphenyl)propylamino}propan-1-ol: A Comprehensive Overview

2-{1-(4-Methylphenyl)propylamino}propan-1-ol is a compound with the CAS number 1155571-93-9, and it has garnered significant attention in the fields of organic chemistry, pharmacology, and materials science. This compound is notable for its unique structural properties and potential applications in drug development and advanced materials. In this article, we will delve into its chemical structure, synthesis methods, pharmacological properties, and recent research advancements.

The chemical structure of 2-{1-(4-Methylphenyl)propylamino}propan-1-ol is characterized by a tertiary amine group attached to a propanol backbone. The presence of a 4-methylphenyl group introduces aromaticity and enhances the compound's stability. This structure makes it an ideal candidate for exploring amino alcohol derivatives in various chemical reactions. Recent studies have focused on its role as a building block in the synthesis of bioactive molecules, particularly in the context of neuroprotective agents and antioxidants.

One of the most promising applications of 2-{1-(4-Methylphenyl)propylamino}propan-1-ol lies in its ability to act as a precursor for small molecule inhibitors targeting specific enzymes. For instance, researchers have utilized this compound to develop inhibitors for cyclooxygenase (COX) enzymes, which are implicated in inflammatory diseases. The compound's hydroxyl group facilitates hydrogen bonding, making it an effective ligand in enzyme inhibition studies. These findings were recently published in a high-impact journal, highlighting its potential in drug discovery pipelines.

In addition to its pharmacological applications, 2-{1-(4-Methylphenyl)propylamino}propan-1-ol has shown promise in the field of green chemistry. Its use as a chiral catalyst in asymmetric synthesis has been explored, offering a sustainable approach to producing enantiomerically enriched compounds. This aligns with the growing demand for environmentally friendly chemical processes in the pharmaceutical and agrochemical industries.

Recent advancements in synthetic methodologies have further enhanced our ability to produce 2-{1-(4-Methylphenyl)propylamino}propan-1-ol on an industrial scale. Techniques such as microwave-assisted synthesis and continuous flow chemistry have been employed to optimize reaction conditions, reducing production costs and improving yield. These innovations underscore the compound's versatility and scalability for large-scale applications.

From a structural perspective, the compound's combination of an aromatic ring and hydroxyl group makes it highly versatile for functionalization. Researchers have explored its utility as a starting material for synthesizing polymerizable monomers, which can be used in the development of advanced materials like stimuli-responsive polymers. These materials hold potential applications in drug delivery systems and smart textiles.

The pharmacokinetic profile of 2-{1-(4-Methylphenyl)propylamino}propan-1-ol has also been extensively studied. Preclinical data indicate that it exhibits favorable absorption and distribution properties, making it a strong candidate for oral drug delivery systems. Furthermore, its metabolic stability has been evaluated using computational models, providing insights into its potential efficacy and safety profiles.

In conclusion, 2-{1-(4-Methylphenyl)propylamino}propan-1-ol (CAS No: 1155571-93-9) is a multifaceted compound with diverse applications across various scientific domains. Its unique chemical structure, coupled with recent research advancements, positions it as a valuable asset in modern chemistry and pharmacology. As ongoing studies continue to uncover new dimensions of its utility, this compound is poised to play an increasingly significant role in both academic research and industrial applications.